Salivaricin B

• CAS: 335080-41-6
• Molecular Formula: C120H182N34O36S4
• Molecular Weight: 2805.2 g/mol
• InChI: InChI=1S/C120H182N34O36S4/c1-12-59(7)94(151-114(184)93(58(5)6)150-91(165)49-131-90(164)48-130-89(163)45-121)115(185)137-71(31-34-87(123)161)102(172)153-97(62(10)159)118(188)152-95(60(8)13-2)116(186)145-81(51-156)110(180)142-78(43-66-47-127-56-132-66)106(176)135-72(32-35-92(166)167)100(170)147-83(53-191)111(181)133-69(29-22-37-128-120(125)126)98(168)136-73(36-38-194-11)101(171)143-79(44-88(124)162)107(177)144-80(50-155)109(179)141-77(42-65-46-129-68-28-21-20-27-67(65)68)105(175)134-70(30-33-86(122)160)99(169)139-75(40-63-23-16-14-17-24-63)104(174)138-74(39-57(3)4)103(173)140-76(41-64-25-18-15-19-26-64)108(178)154-96(61(9)158)117(187)149-85(55-193)113(183)148-84(54-192)112(182)146-82(52-157)119(189)190/h14-21,23-28,46-47,56-62,69-85,93-97,129,155-159,191-193H,12-13,22,29-45,48-55,121H2,1-11H3,(H2,122,160)(H2,123,161)(H2,124,162)(H,127,132)(H,130,163)(H,131,164)(H,133,181)(H,134,175)(H,135,176)(H,136,168)(H,137,185)(H,138,174)(H,139,169)(H,140,173)(H,141,179)(H,142,180)(H,143,171)(H,144,177)(H,145,186)(H,146,182)(H,147,170)(H,148,183)(H,149,187)(H,150,165)(H,151,184)(H,152,188)(H,153,172)(H,154,178)(H,166,167)(H,189,190)(H4,125,126,128)/t59-,60-,61+,62+,69-,70-,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-,93-,94-,95-,96-,97-/m0/s1
• InChIKey: WYCRECCWGWCUHS-KABIMGDMSA-N

Salivaricin B: Protease Resistance & Transglycosylation Inhibition

Salivaricin B (CAS 335080-41-6) is a 25-amino acid polycyclic peptide belonging to the type AII lantibiotic class, with a molecular formula of C120H182N34O36S4 and a molar mass of approximately 2805.2 Da [1]. The compound is produced by select strains of Streptococcus salivarius (including K12 and K30) and Lactobacillus salivarius M7 [2][3]. Salivaricin B exhibits a broad inhibitory spectrum against Gram-positive bacteria, including clinically relevant pathogens such as Streptococcus pyogenes, Staphylococcus aureus, and Listeria monocytogenes [2][3].

1

Lantibiotic bacteriocin with reported protease resistance (pepsin, trypsin, chymotrypsin)

2

Non-pore-forming transglycosylation inhibitor; distinct from lipid II-binding lantibiotics

3

Broad-spectrum anti-Gram-positive activity supporting antimicrobial screening studies

• [1] Barbour, A., Tagg, J., Abou-Zied, O. K., & Philip, K. (2016). New insights into the mode of action of the lantibiotic salivaricin B. Scientific Reports, 6, Article 31749. View Source
• [2] Çataloluk, O., & Gürakan, C. G. (2003). Characterization of Salivaricin B, A Protein Expressed By Lactobacillus salivarius M7. Turk J Biol, 27, 131-136. View Source
• [3] Tagg, J. R. (2004). Lantibiotic. U.S. Patent No. 6,773,912. View Source

Salivaricin B: Why Class-Level Substitution Fails

The procurement of Salivaricin B over generic lantibiotic alternatives such as nisin A or Salivaricin A is scientifically mandated by its fundamentally distinct mode of action, killing kinetics, and target strain efficacy [1]. While nisin A acts via pore formation and membrane potential dissipation at nanomolar concentrations, Salivaricin B operates at micromolar concentrations through inhibition of cell wall biosynthesis via UDP-MurNAc-pentapeptide accumulation [1][2]. Furthermore, Salivaricin B demonstrates bactericidal activity against S. pyogenes, whereas the closely related Salivaricin A exerts only bacteriostatic effects against the same pathogen [3]. These mechanistic and kinetic differences preclude simple interchangeability for any assay requiring precise pharmacological definition or strain-specific activity.

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Protease resistance profile differs from nisin A and salivaricin A2; stability in gastrointestinal models may not transfer.

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Mechanism of action (transglycosylation inhibition without pore formation) may alter selectivity and safety-related endpoints compared to pore-forming lantibiotics.

!

Species activity spectrum and self-immunity to S. salivarius K12 are not matched by nisin A; direct substitution may compromise producer strain viability.

• [1] Barbour, A., Tagg, J., Abou-Zied, O. K., & Philip, K. (2016). New insights into the mode of action of the lantibiotic salivaricin B. Scientific Reports, 6, Article 31749. View Source
• [2] Barbour, A., Philip, K., & Muniandy, S. (2013). Enhanced production, purification, characterization and mechanism of action of salivaricin 9 lantibiotic produced by Streptococcus salivarius NU10. PLoS One, 8(10), e77751. View Source
• [3] Tagg, J. R. (2004). Lantibiotic. U.S. Patent No. 6,773,912. View Source

Salivaricin B: Differentiation Evidence vs. Nisin A

Protease Resistance: Stability to Pepsin, Trypsin, Chymotrypsin

In a direct head-to-head comparison, Salivaricin B exhibited a minimal inhibitory concentration (MIC) of 2160 nM against Streptococcus pyogenes ATCC 12344, which is 3.5-fold higher than the MIC of nisin A (617.5 nM) against the identical strain [1]. This quantitative difference in potency underscores the distinct structure-activity relationship of Salivaricin B relative to the prototype lantibiotic.

Protease Resistance

Class-level inference

Insensitive to pepsin, trypsin, chymotrypsin; partially sensitive to proteinase K

Supports formulation screening in protease-rich environments

Qualitative comparison; verify in target matrix

Evidence Dimension	Minimal Inhibitory Concentration (MIC)
Target Compound Data	2160 nM (S. pyogenes ATCC 12344)
Comparator Or Baseline	Nisin A: 617.5 nM (S. pyogenes ATCC 12344)
Quantified Difference	3.5-fold higher MIC for Salivaricin B
Conditions	Broth microdilution assay; S. pyogenes ATCC 12344 indicator strain

Why This Matters

This data is essential for researchers selecting an appropriate positive control or reference compound for lantibiotic screening, as it confirms Salivaricin B is a moderate-potency agent with a distinct pharmacodynamic window compared to nisin A.

• [1] Barbour, A., Tagg, J., Abou-Zied, O. K., & Philip, K. (2016). New insights into the mode of action of the lantibiotic salivaricin B. Scientific Reports, 6, Article 31749. (Table 1) View Source

pH Stability: Activity Across pH 3–9

The half-maximal inhibitory concentration (IC50) of Salivaricin B against Streptococcus pyogenes ATCC 12344 was measured at 1435.48 ± 326 nM, which is 6.6-fold higher than the IC50 of nisin A (219.146 ± 41.79 nM) against the same strain [1]. This difference in IC50 mirrors the MIC data and is consistent with Salivaricin B's non-pore-forming mechanism.

pH Stability

Class-level inference

pH 3.0–9.0 (full activity retention)

Broad pH compatibility supports acidic-to-alkaline matrix studies

Nisin A stability decreases above pH 7.0

Evidence Dimension	Half-maximal Inhibitory Concentration (IC50)
Target Compound Data	1435.48 ± 326 nM (S. pyogenes ATCC 12344)
Comparator Or Baseline	Nisin A: 219.146 ± 41.79 nM (S. pyogenes ATCC 12344)
Quantified Difference	6.6-fold higher IC50 for Salivaricin B
Conditions	Broth microdilution assay; S. pyogenes ATCC 12344 indicator strain

Why This Matters

The IC50 value is a direct measure of compound potency and is critical for calculating selectivity indices, determining working concentrations for in vitro assays, and understanding the concentration-response relationship of Salivaricin B.

• [1] Barbour, A., Tagg, J., Abou-Zied, O. K., & Philip, K. (2016). New insights into the mode of action of the lantibiotic salivaricin B. Scientific Reports, 6, Article 31749. (Table 1) View Source

Anti-S. pyogenes Potency vs. Nisin A

Patent disclosures explicitly state that Salivaricin A is bacteriostatic against most strains of Streptococcus pyogenes, whereas Salivaricin B is bactericidal against the same pathogen [1]. This qualitative difference in killing kinetics is a primary reason for selecting Salivaricin B over Salivaricin A for applications requiring eradication rather than growth suppression.

Anti-S. pyogenes MIC

Head-to-head

Salivaricin B: 2160 nM
Nisin A: 617.5 nM

Reported antimicrobial screening context; nisin A shows lower MIC in broth microdilution

S. pyogenes ATCC 12344/12348

Evidence Dimension	Nature of Antimicrobial Activity Against S. pyogenes
Target Compound Data	Bactericidal (lethal)
Comparator Or Baseline	Salivaricin A: Bacteriostatic (growth inhibitory)
Quantified Difference	Qualitative difference: bactericidal vs. bacteriostatic
Conditions	In vitro culture assays; S. pyogenes target organism

Why This Matters

The bactericidal nature of Salivaricin B is critical for therapeutic research, probiotic development, and any application where permanent elimination of the target pathogen is required rather than transient growth suppression.

• [1] Tagg, J. R. (2004). Lantibiotic. U.S. Patent No. 6,773,912. View Source

Streptococcal Species Selectivity Profile

Salivaricin B is insensitive to degradation by the major gastrointestinal proteases pepsin, trypsin, and chymotrypsin, but is partially sensitive to proteinase K [1]. This stability profile is distinct from many other bacteriocins, which are often inactivated by one or more of these proteases.

Species Selectivity

Head-to-head

MIC range 1080–4320 nM; S. mutans resistant (≥8 µM); producer strain not inhibited

Species-dependent activity; self-immunity enables probiotic formulation research

Nisin A inhibits S. salivarius K12

Evidence Dimension	Protease Sensitivity
Target Compound Data	Insensitive to pepsin, trypsin, and chymotrypsin; partially sensitive to proteinase K
Comparator Or Baseline	General bacteriocin class (many are trypsin-sensitive)
Quantified Difference	Not quantified in the source.
Conditions	In vitro enzymatic digestion assays

Why This Matters

This protease resistance profile supports the use of Salivaricin B in oral and gastrointestinal applications, as it suggests the peptide can survive transit through the digestive tract.

• [1] Çataloluk, O., & Gürakan, C. G. (2003). Characterization of Salivaricin B, A Protein Expressed By Lactobacillus salivarius M7. Turk J Biol, 27, 131-136. View Source

Mode of Action: Non-Pore-Forming Transglycosylation Inhibition

Salivaricin B maintains its antimicrobial activity across a pH range of 3 to 9 [1]. This pH stability profile is broader than many conventional bacteriocins and indicates suitability for applications in acidic matrices (e.g., fermented foods) as well as neutral physiological environments.

Mode of Action

Head-to-head

Inhibits transglycosylation; no pore formation; UDP-MurNAc-pentapeptide accumulation

Non-pore-forming mechanism supports cell wall synthesis inhibition studies

Pore-forming lantibiotics may exhibit higher eukaryotic cell membrane activity

Evidence Dimension	pH Stability Range
Target Compound Data	Stable and active from pH 3 to 9
Comparator Or Baseline	Typical bacteriocins may have narrower pH stability windows
Quantified Difference	Not quantified in the source.
Conditions	Activity assays following pH adjustment of purified peptide

Why This Matters

This broad pH tolerance is a key selection criterion for researchers developing formulations for oral delivery, food preservation, or any application where the compound will encounter variable pH environments.

• [1] Çataloluk, O., & Gürakan, C. G. (2003). Characterization of Salivaricin B, A Protein Expressed By Lactobacillus salivarius M7. Turk J Biol, 27, 131-136. View Source

Genetic Context: Megaplasmid Co-localization with Salivaricin A2

Unlike nisin A, which induces pore formation and dissipates membrane potential, Salivaricin B inhibits cell wall biosynthesis by causing accumulation of UDP-MurNAc-pentapeptide [1][2]. This mechanistic divergence is evidenced by the absence of a fluorescence blue shift of the Trp17 residue upon membrane interaction, confirming Salivaricin B does not penetrate the membrane [1].

Genetic Context

Class-level inference

190-kb conjugative megaplasmid; dual-lantibiotic cluster with salivaricin A2

Enables plasmid transfer and dual-bacteriocin expression research

Horizontal transfer demonstrated in human subjects

Evidence Dimension	Primary Mechanism of Antimicrobial Action
Target Compound Data	Inhibition of cell wall biosynthesis (UDP-MurNAc-pentapeptide accumulation)
Comparator Or Baseline	Nisin A: Pore formation and membrane potential dissipation
Quantified Difference	Qualitative difference in mechanism; no pore formation observed
Conditions	Fluorescence spectroscopy of Trp17 residue; TEM of treated cells

Why This Matters

This mechanistic differentiation is critical for researchers investigating structure-activity relationships of lantibiotics, developing combination therapies, or seeking compounds that target the cell wall without disrupting membrane integrity.

• [1] Barbour, A., Tagg, J., Abou-Zied, O. K., & Philip, K. (2016). New insights into the mode of action of the lantibiotic salivaricin B. Scientific Reports, 6, Article 31749. View Source
• [2] Barbour, A., Philip, K., & Muniandy, S. (2013). Enhanced production, purification, characterization and mechanism of action of salivaricin 9 lantibiotic produced by Streptococcus salivarius NU10. PLoS One, 8(10), e77751. View Source

Salivaricin B: Research and Industrial Applications

Oral Probiotic for S. pyogenes Pharyngitis Prevention

Salivaricin B is optimally used as a positive control or reference standard in screening assays designed to identify novel cell wall biosynthesis inhibitors. Its defined mechanism of UDP-MurNAc-pentapeptide accumulation, distinct from the pore-forming action of nisin A, makes it a valuable tool for validating target-specific assays [1]. The MIC and IC50 data against S. pyogenes (2160 nM and 1435.48 nM, respectively) provide clear quantitative benchmarks for assay validation [1].

Food Biopreservation in Protease-Rich and pH-Variable Matrices

Salivaricin B's bactericidal activity against S. pyogenes, combined with its insensitivity to pepsin, trypsin, and chymotrypsin, positions it as a strong candidate for inclusion in probiotic formulations aimed at reducing oropharyngeal streptococcal carriage [1][2]. Its stability across pH 3 to 9 further supports its survival in both oral and gastric environments [2].

Mechanistic Studies of Non-Pore-Forming Cell Wall Inhibitors

The broad-spectrum activity of Salivaricin B against Listeria monocytogenes, Bacillus cereus, Enterococcus faecalis, and various lactobacilli, combined with its pH stability (pH 3-9), makes it suitable for evaluation as a natural biopreservative in acidic fermented foods [1][2]. Its protease resistance profile may also contribute to prolonged activity in complex food matrices [2].

Strain Engineering via Conjugative Plasmid Systems

Salivaricin B serves as an essential comparator in structure-activity relationship (SAR) studies of lantibiotics. The direct head-to-head MIC and IC50 data against nisin A (Table 1), coupled with its distinct non-pore-forming mechanism, provide a robust framework for dissecting the structural determinants of lantibiotic potency and target selectivity [1].

Application

Selection Property

Validation Focus

Probiotic formulation research (oral cavity models)

Producer strain self-immunity

Anti-S. pyogenes activity in saliva-like conditions

Food biopreservation research (protease-rich, variable pH matrices)

Protease and pH stability profile

Activity retention against L. monocytogenes, B. cereus in target matrices

Mechanism-of-action studies (transglycosylation inhibition)

Non-pore-forming cell wall inhibition

UDP-MurNAc-pentapeptide accumulation; membrane integrity assays

Conjugative plasmid transfer and strain engineering

Megaplasmid-encoded dual-lantibiotic system

Horizontal plasmid transfer efficiency; dual-bacteriocin expression

• [1] Barbour, A., Tagg, J., Abou-Zied, O. K., & Philip, K. (2016). New insights into the mode of action of the lantibiotic salivaricin B. Scientific Reports, 6, Article 31749. View Source
• [2] Çataloluk, O., & Gürakan, C. G. (2003). Characterization of Salivaricin B, A Protein Expressed By Lactobacillus salivarius M7. Turk J Biol, 27, 131-136. View Source